Cas no 85851-89-4 (1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI))

1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI) structure
85851-89-4 structure
Product Name:1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI)
CAS No:85851-89-4
MF:C27H44O4
MW:432.635869026184
CID:727817
PubChem ID:56842585
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI)
    • 1-O-hexyl 2-O-(11-methyldodecyl) benzene-1,2-dicarboxylate
    • hexyl isotridecyl phthalate
    • Inchi: 1S/C27H44O4/c1-4-5-6-16-21-30-26(28)24-19-14-15-20-25(24)27(29)31-22-17-12-10-8-7-9-11-13-18-23(2)3/h14-15,19-20,23H,4-13,16-18,21-22H2,1-3H3
    • InChI Key: KFKFOSIUAMETNI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCC)=O)CCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 432.32395988g/mol
  • Monoisotopic Mass: 432.32395988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 52.6Ų
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